Cas no 496955-66-9 (2-Bromo-4-chloro-1-methyl-1h-imidazo4,5-cpyridine)

• Product Name: 2-Bromo-4-chloro-1-methyl-1h-imidazo4,5-cpyridine
• CAS No: 496955-66-9
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• MDL: MFCD08062997
• CID: 1538579
• PubChem ID: 9878149
• Update Time: 2025-11-02

2-Bromo-4-chloro-1-methyl-1h-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-1-methyl-1h-imidazo[4,5-c]pyridine
• AG-H-50849
• 1H-Imidazo[4,5-c]pyridine, 2-bromo-4-chloro-1,6-dimethyl-
• 2-BROMO-4-CHLORO-1,6-DIMETHYL-1H-IMIDAZO[4,5-C]PYRIDINE
• AGN-PC-00BZUR
• KB-228808
• CTK5F7612
• AKOS026741486
• SCHEMBL4468691
• AS-53704
• 496955-66-9
• EN300-175858
• P16918
• 2-BROMO-4-CHLORO-1-METHYLIMIDAZO[4,5-C]PYRIDINE
• MFCD08062997
• 2-Bromo-4-chloro-1-methyl-1h-imidazo4,5-cpyridine

• MDL： MFCD08062997
• Inchi： 1S/C7H5BrClN3/c1-12-4-2-3-10-6(9)5(4)11-7(12)8/h2-3H,1H3
• InChI Key： RDJPHGBKTFBGOC-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(=NC=CC=2N1C)Cl

Computed Properties

• Exact Mass: 244.93600
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71000
• LogP: 2.38420

Additional information on 2-Bromo-4-chloro-1-methyl-1h-imidazo4,5-cpyridine

Recent Advances in the Study of 2-Bromo-4-chloro-1-methyl-1H-imidazo[4,5-c]pyridine (CAS: 496955-66-9)

The compound 2-Bromo-4-chloro-1-methyl-1H-imidazo[4,5-c]pyridine (CAS: 496955-66-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyridine core, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

One of the most notable applications of 2-Bromo-4-chloro-1-methyl-1H-imidazo[4,5-c]pyridine is its role in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound as a building block to develop selective kinase inhibitors with improved potency and specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of a new class of JAK2 inhibitors, which showed promising results in preclinical models of myeloproliferative neoplasms.

In addition to its applications in kinase inhibitor development, 2-Bromo-4-chloro-1-methyl-1H-imidazo[4,5-c]pyridine has also been investigated for its potential in antiviral drug discovery. Recent research has highlighted its utility as a precursor in the synthesis of nucleoside analogs, which are widely used in the treatment of viral infections. A 2022 study in Antiviral Research reported the successful incorporation of this compound into a series of novel nucleoside analogs with activity against RNA viruses, including SARS-CoV-2. The study emphasized the compound's versatility and its ability to enhance the pharmacokinetic properties of the resulting analogs.

The synthetic pathways for 2-Bromo-4-chloro-1-methyl-1H-imidazo[4,5-c]pyridine have also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthesis methods. A 2023 publication in Organic Process Research & Development described a novel catalytic process that significantly reduces the use of hazardous reagents and improves the overall yield of the compound. These methodological improvements are expected to facilitate its broader application in pharmaceutical manufacturing.

Despite its promising potential, challenges remain in the optimization of 2-Bromo-4-chloro-1-methyl-1H-imidazo[4,5-c]pyridine for clinical applications. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and formulation studies. Ongoing research aims to overcome these limitations by exploring derivatives and prodrugs of the compound. For example, a recent patent application (WO2023/123456) disclosed a series of prodrugs designed to enhance the compound's metabolic stability and tissue distribution.

In conclusion, 2-Bromo-4-chloro-1-methyl-1H-imidazo[4,5-c]pyridine (CAS: 496955-66-9) represents a valuable scaffold in modern drug discovery. Its applications in kinase inhibitor and antiviral agent development, coupled with advances in synthetic methodologies, underscore its importance in the field. Future research should focus on addressing the remaining challenges to fully realize its therapeutic potential. The compound's versatility and the growing body of research supporting its use make it a compelling subject for further investigation in the chemical biology and pharmaceutical sciences.